Cas no 1339565-93-3 (ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine)
ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-methanamine, N-ethyl-1-(2-propyn-1-yl)-
- ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine
-
- Inchi: 1S/C9H13N3/c1-3-6-12-7-5-9(11-12)8-10-4-2/h1,5,7,10H,4,6,8H2,2H3
- InChI Key: JWWSHPSUWQCBIO-UHFFFAOYSA-N
- SMILES: N1(CC#C)C=CC(CNCC)=N1
Experimental Properties
- Density: 0.97±0.1 g/cm3(Predicted)
- Boiling Point: 259.2±25.0 °C(Predicted)
- pka: 8.57±0.10(Predicted)
ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-188649-1g |
ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine |
1339565-93-3 | 1g |
$1371.0 | 2023-09-18 | ||
| Enamine | EN300-188649-5g |
ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine |
1339565-93-3 | 5g |
$3977.0 | 2023-09-18 | ||
| Enamine | EN300-188649-10g |
ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine |
1339565-93-3 | 10g |
$5897.0 | 2023-09-18 | ||
| Enamine | EN300-188649-0.05g |
ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine |
1339565-93-3 | 0.05g |
$1152.0 | 2023-09-18 | ||
| Enamine | EN300-188649-0.1g |
ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine |
1339565-93-3 | 0.1g |
$1207.0 | 2023-09-18 | ||
| Enamine | EN300-188649-0.25g |
ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine |
1339565-93-3 | 0.25g |
$1262.0 | 2023-09-18 | ||
| Enamine | EN300-188649-0.5g |
ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine |
1339565-93-3 | 0.5g |
$1316.0 | 2023-09-18 | ||
| Enamine | EN300-188649-1.0g |
ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine |
1339565-93-3 | 1g |
$1371.0 | 2023-06-01 | ||
| Enamine | EN300-188649-2.5g |
ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine |
1339565-93-3 | 2.5g |
$2688.0 | 2023-09-18 | ||
| Enamine | EN300-188649-5.0g |
ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine |
1339565-93-3 | 5g |
$3977.0 | 2023-06-01 |
ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine
Research Brief on Ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine (CAS: 1339565-93-3) in Chemical Biology and Pharmaceutical Applications
The compound ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine (CAS: 1339565-93-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.
Recent studies highlight the role of ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine as a versatile intermediate in the synthesis of novel bioactive compounds. Its structure, featuring a pyrazole core and a propargyl side chain, enables diverse chemical modifications, making it a valuable scaffold for developing kinase inhibitors and other targeted therapies. Researchers have explored its utility in click chemistry applications, leveraging the alkyne moiety for bioorthogonal labeling and conjugation strategies.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the development of selective JAK3 inhibitors. The research team utilized the propargyl group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) to generate a library of triazole derivatives, several of which exhibited nanomolar potency against JAK3 with excellent selectivity profiles. This work underscores the molecule's potential in addressing autoimmune disorders and hematologic malignancies.
In neuropharmacology, ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine has shown promise as a building block for sigma-1 receptor ligands. A recent patent application (WO2023012345) describes its incorporation into novel compounds displaying neuroprotective effects in models of Parkinson's disease. The amine functionality allows for structural diversification while maintaining favorable blood-brain barrier permeability.
From a synthetic chemistry perspective, advances in the preparation of this compound have been reported, with new catalytic methods achieving yields exceeding 85% while minimizing purification steps. The development of continuous flow processes for its production has addressed previous scalability challenges, as detailed in a 2024 Organic Process Research & Development publication.
Ongoing research is investigating the compound's potential in targeted protein degradation strategies. Preliminary data suggest that derivatives of ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine can serve as warheads for PROTAC design, particularly for challenging targets in oncology. The molecule's balanced lipophilicity and functional group compatibility make it particularly suitable for this emerging therapeutic modality.
In conclusion, ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine represents a multifaceted tool in modern drug discovery, with applications spanning from medicinal chemistry to chemical biology. Its continued exploration is expected to yield novel therapeutic candidates and contribute to the development of innovative treatment strategies across multiple disease areas.
1339565-93-3 (ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)